Intermediate Lipophilicity Between Non-Fluorinated Parent and Para Isomer
The computed logP of 3-(trifluoromethoxy)-L-phenylalanine (1.96) is approximately 3.5 log units higher than that of L‑phenylalanine (−1.5) but about 1.1 log units lower than the para‑OCF₃ isomer (3.1). This places the meta‑OCF₃ derivative in a moderate lipophilicity range that may balance membrane permeability with aqueous solubility [1][2].
| Evidence Dimension | Computed logP (XLogP3 / predicted logP) |
|---|---|
| Target Compound Data | 1.96 |
| Comparator Or Baseline | L‑Phenylalanine: −1.5; 4‑(Trifluoromethoxy)-DL-phenylalanine: 3.1 |
| Quantified Difference | +3.46 vs. L‑Phe; −1.14 vs. para‑OCF₃ |
| Conditions | Computational prediction (XLogP3 / proprietary algorithm) |
Why This Matters
For procurement decisions in peptide drug design, the meta‑OCF₃ isomer offers an intermediate lipophilicity that can be exploited when the para isomer is too hydrophobic (risking aggregation) and the non‑fluorinated parent lacks sufficient membrane permeability.
- [1] PubChem. L‑Phenylalanine, CID 6140. https://pubchem.ncbi.nlm.nih.gov/compound/6140 (accessed 2026-05-07). View Source
- [2] PubChem. 4-(Trifluoromethoxy)phenyl-DL-alanine, CID 17912069. https://pubchem.ncbi.nlm.nih.gov/compound/4-_Trifluoromethoxy_phenyl-DL-alanine (accessed 2026-05-07). View Source
